N-Acetylglycylglycinamide

• Molecular Formula: C6H11N3O3
• Molecular Weight: 173.17 g/mol
• IUPAC Name: 2-[(2-acetamidoacetyl)amino]acetamide
• InChI: InChI=1S/C6H11N3O3/c1-4(10)8-3-6(12)9-2-5(7)11/h2-3H2,1H3,(H2,7,11)(H,8,10)(H,9,12)
• InChI Key: LYZMLWLORHZIEX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(=O)NCC(=O)N

Description

N-Acetylglycylglycinamide is a useful research compound. Its molecular formula is C6H11N3O3 and its molecular weight is 173.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Acetylglycine (5 g, 43 mmole) and 9.5 g (86 mmole) of glycinamide hydrochloride were dissolved in a 150 mL of a mixture of water-acetonitrile (50:50), 8.65 g (86 mmole) of triethylamine (TEA) and 12.6 g (64 mmole) of 1-ethyl-3(3-dimethyl aminopropyl)carbodiimide (EDC) as a coupling reagent were added to the mixture and the mixture was refluxed for 12 hours. The mixture was left to cool at room temperature, the insoluble materials were filtered and the filtrate was evaporated to dryness in vacuum. The residue was recrystallized from a big fraction of acetonitrile to get a mixture of the product with the salt TEA:HCl, the solid crystals were dissolved in distilled water and purified from the salt by a strong cation exchange chromatography (120 plus). The water fractions were collected and the water was removed by lyophilization to get a pure product 4.5 g (26 mmole), yield of 60%.